N-[3-(4-methylphenyl)-1,2,4-thiadiazol-5-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide

• Molecular Formula: C18H15N3O3S
• Molecular Weight: 353.4 g/mol
• IUPAC Name: N-[3-(4-methylphenyl)-1,2,4-thiadiazol-5-yl]-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• InChI: InChI=1S/C18H15N3O3S/c1-11-6-8-12(9-7-11)16-19-18(25-21-16)20-17(22)15-10-23-13-4-2-3-5-14(13)24-15/h2-9,15H,10H2,1H3,(H,19,20,21,22)
• InChI Key: ZPAZNQDENNNVKF-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C2=NSC(=N2)NC(=O)C3COC4=CC=CC=C4O3

Description

N-[3-(4-methylphenyl)-1,2,4-thiadiazol-5-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as 'MTBD' and is a type of thiadiazole derivative.

Mechanism of Action

The exact mechanism of action of MTBD is not fully understood. However, it is believed that MTBD exerts its effects by inhibiting the activity of certain enzymes and proteins that are involved in various cellular processes. MTBD has been shown to inhibit the activity of histone deacetylases, which play a role in the regulation of gene expression. MTBD has also been shown to inhibit the activity of cyclooxygenase-2, an enzyme that is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
MTBD has been shown to have several biochemical and physiological effects. In vitro studies have shown that MTBD can inhibit the growth of cancer cells and induce apoptosis. MTBD has also been shown to inhibit the production of inflammatory mediators and reduce inflammation. In addition, MTBD has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of MTBD is its potential use as an anticancer agent. MTBD has been shown to be effective against a wide range of cancer cell lines, making it a promising candidate for further development. However, one of the limitations of MTBD is its relatively low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several potential future directions for research on MTBD. One area of research could focus on improving the solubility of MTBD, which would make it easier to administer in vivo. Another area of research could focus on the development of MTBD derivatives with improved anticancer properties. In addition, further research could be conducted to elucidate the exact mechanism of action of MTBD and to identify potential targets for drug development.

Synthesis Methods

The synthesis of MTBD is a complex process that involves several steps. The first step involves the reaction of 4-methylbenzenesulfonyl chloride and thiosemicarbazide to form 3-(4-methylphenyl)-1,2,4-thiadiazol-5-amine. The second step involves the reaction of 3-(4-methylphenyl)-1,2,4-thiadiazol-5-amine with 2,3-dihydro-1,4-benzodioxine-2-carbonyl chloride to form MTBD. The overall yield of the synthesis process is approximately 60%.

Scientific Research Applications

MTBD has been extensively studied for its potential applications in various fields. One of the most promising applications of MTBD is in the field of cancer research. Several studies have shown that MTBD has anticancer properties and can inhibit the growth of cancer cells. MTBD has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. In addition, MTBD has been studied for its potential use as an anti-inflammatory agent.